Cas no 2137700-59-3 (1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-N-methyl-)

• Product Name: 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-N-methyl-
• CAS No: 2137700-59-3
• MF: C₈H₁₅N₃O₃S
• MW: 233.28800034523
• CID: 5287498
• Update Time: 2025-06-08

1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-N-methyl-

• Inchi： 1S/C8H15N3O3S/c1-9-15(12,13)7-8-10-3-4-11(8)5-6-14-2/h3-4,9H,5-7H2,1-2H3
• InChI Key： SSPXSHYRVNQDKX-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)N(CCOC)C=CN=1

Additional information on 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-N-methyl-

Comprehensive Overview of 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-N-methyl- (CAS No. 2137700-59-3)

The compound 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-N-methyl- (CAS No. 2137700-59-3) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique imidazole core, which is a heterocyclic structure widely recognized for its role in medicinal chemistry. The addition of a methanesulfonamide group and a 2-methoxyethyl side chain enhances its solubility and bioavailability, making it a promising candidate for drug development.

In recent years, the demand for novel imidazole derivatives has surged due to their diverse biological activities. Researchers are particularly interested in compounds like 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-N-methyl- for their potential applications in targeting enzymes and receptors. The CAS No. 2137700-59-3 is often searched in academic databases and patent literature, reflecting its growing importance in the field of small molecule therapeutics.

The synthesis of 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-N-methyl- involves multi-step organic reactions, including the functionalization of the imidazole ring and the introduction of the methoxyethyl moiety. These synthetic pathways are optimized to achieve high yields and purity, which are critical for preclinical studies. The compound’s molecular weight and logP values are also key parameters for researchers evaluating its drug-likeness.

One of the trending topics in pharmaceutical research is the exploration of sulfonamide-based compounds for their antimicrobial and anti-inflammatory properties. 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-N-methyl- aligns with this trend, as its sulfonamide group may contribute to its biological activity. Additionally, the compound’s N-methyl substitution could influence its metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

From an industrial perspective, CAS No. 2137700-59-3 is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly offering this compound to support drug discovery programs. Its structure-activity relationship (SAR) is another area of interest, as minor modifications to its scaffold could lead to improved therapeutic profiles.

In conclusion, 1H-Imidazole-2-methanesulfonamide, 1-(2-methoxyethyl)-N-methyl- (CAS No. 2137700-59-3) represents a fascinating subject for both academic and industrial research. Its unique chemical structure and potential biological applications make it a valuable asset in the quest for new small molecule drugs. As the scientific community continues to explore its properties, this compound is likely to gain even more attention in the coming years.